Cas no 332936-67-1 ({[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid)
332936-67-1 structure
Product Name:{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
CAS No:332936-67-1
MF:C12H13N3O2S
MW:263.315521001816
CID:1067358
PubChem ID:866142
Update Time:2025-04-20
{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Chemical and Physical Properties
Names and Identifiers
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- {[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
- (4-Methyl-5-o-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
- 2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)aceticacid
- CS-0358375
- AKOS000301287
- 2-[[4-methyl-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- {[4-methyl-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl}acetic acid
- 332936-67-1
- 2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
- BAS 01918453
- AG-690/40696809
-
- MDL: MFCD02089390
- Inchi: 1S/C12H13N3O2S/c1-8-5-3-4-6-9(8)11-13-14-12(15(11)2)18-7-10(16)17/h3-6H,7H2,1-2H3,(H,16,17)
- InChI Key: VAMMJMVRJGHXLQ-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(C2C=CC=CC=2C)N1C
Computed Properties
- Exact Mass: 263.07284784g/mol
- Monoisotopic Mass: 263.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 93.3Ų
{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 057047-1g |
4-Methyl-5-o-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid |
332936-67-1 | 1g |
£320.00 | 2022-03-01 | ||
| Chemenu | CM312994-1g |
2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid |
332936-67-1 | 95% | 1g |
$323 | 2023-03-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429045-1g |
2-((4-Methyl-5-(o-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetic acid |
332936-67-1 | 95+% | 1g |
¥3034.00 | 2024-05-18 |
{[4-Methyl-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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